Cas no 2229467-07-4 (3-(2-bromopropyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(2-bromopropyl)-2-(trifluoromethyl)pyridine
• CAS No: 2229467-07-4
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 6435441
• PubChem ID: 165979419
• Update Time: 2025-05-24

3-(2-bromopropyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-2-(trifluoromethyl)pyridine
• EN300-1959904
• 2229467-07-4

• Inchi： 1S/C9H9BrF3N/c1-6(10)5-7-3-2-4-14-8(7)9(11,12)13/h2-4,6H,5H2,1H3
• InChI Key： SVBPMEWRJNOKDS-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC=CN=C1C(F)(F)F

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(2-bromopropyl)-2-(trifluoromethyl)pyridine

3-(2-Bromopropyl)-2-(Trifluoromethyl)Pyridine: A Comprehensive Overview

3-(2-Bromopropyl)-2-(Trifluoromethyl)Pyridine, also known by its CAS number NO2229467-07-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and its structure incorporates a trifluoromethyl group at the 2-position and a 2-bromopropyl group at the 3-position. These substituents confer unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

The synthesis of 3-(2-Bromopropyl)-2-(Trifluoromethyl)Pyridine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and selective syntheses of such compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group with high precision. These methods not only enhance the yield but also minimize the formation of byproducts, aligning with the growing demand for sustainable chemical processes.

The electronic properties of 3-(2-Bromopropyl)-2-(Trifluoromethyl)Pyridine are significantly influenced by its substituents. The trifluoromethyl group is an electron-withdrawing group, which increases the electrophilicity of the pyridine ring. This makes the compound highly reactive in various nucleophilic aromatic substitution reactions. On the other hand, the 2-bromopropyl group introduces steric hindrance, which can modulate reactivity in a site-specific manner. This combination of electronic and steric effects makes the compound versatile for applications in drug design, materials science, and catalysis.

In recent studies, 3-(2-Bromopropyl)-2-(Trifluoromethyl)Pyridine has been explored as a potential building block in medicinal chemistry. Its ability to act as a bioisostere or pharmacophore mimic has been leveraged in designing novel drug candidates targeting various therapeutic areas. For example, researchers have utilized this compound in the development of kinase inhibitors and GPCR modulators, where its unique substitution pattern contributes to improved potency and selectivity.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its electron-deficient nature makes it suitable for use in organic electronics, particularly in the design of semiconducting materials. Recent experiments have demonstrated that films prepared from this compound exhibit promising charge transport properties, suggesting its potential use in thin-film transistors and organic photovoltaics.

The environmental impact of synthesizing and using 3-(2-Bromopropyl)-2-(Trifluoromethyl)Pyridine has also come under scrutiny in recent years. Researchers are actively exploring greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, microwave-assisted synthesis has been proposed as an eco-friendly alternative to traditional heating methods, offering faster reaction times and lower energy consumption.

In conclusion, 3-(2-Bromopropyl)-2-(Trifluoromethyl)Pyridine, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and materials science progress, this compound is poised to play an even more significant role in driving innovation across multiple disciplines.